Cas no 2680704-29-2 (4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid)

• Product Name: 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid
• CAS No: 2680704-29-2
• MF: C₁₂H₁₂N₂O₆
• MW: 280.233483314514
• CID: 6155666
• PubChem ID: 165912864
• Update Time: 2025-10-29

4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680704-29-2
• EN300-28285874
• 4-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid
• 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid

• Inchi： 1S/C12H12N2O6/c1-3-6-20-12(17)13(2)9-5-4-8(11(15)16)7-10(9)14(18)19/h3-5,7H,1,6H2,2H3,(H,15,16)
• InChI Key： UNLXKIUDFIXXKA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 280.06953611g/mol
• Monoisotopic Mass: 280.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid

Introduction to 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid (CAS No. 2680704-29-2)

4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680704-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, which are widely studied for their potential biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a nitro group, and an ester moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid contribute to its unique chemical properties and reactivity. The nitro group at the 3-position introduces a polar and electron-withdrawing effect, which can influence the compound's solubility, stability, and interactions with biological targets. Additionally, the ester group attached to the methyl amino side chain enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for binding to biological receptors.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse pharmacological profiles. Studies have demonstrated that nitrobenzoic acids can exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of nitrobenzoic acids have been investigated for their ability to inhibit enzymes involved in cancer cell proliferation and metabolism. The amino group in 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid further extends its potential applications by allowing modifications such as coupling with other biomolecules or serving as a precursor for more complex drug molecules.

One of the most compelling aspects of this compound is its synthetic utility. The presence of both an ester and an amino group provides multiple points for chemical modification, enabling researchers to design analogs with tailored properties. For example, the ester group can be hydrolyzed under acidic or basic conditions to yield a free carboxylic acid, while the amino group can be used for amide bond formation or further derivatization. These synthetic possibilities make 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of nitroaromatic compounds in drug design. Molecular modeling studies have shown that nitrobenzoic acids can effectively interact with various biological targets due to their ability to adopt multiple conformations and engage in hydrogen bonding. These properties are particularly relevant for developing small-molecule inhibitors that target enzymes or receptors involved in disease pathways.

The pharmaceutical industry has been particularly interested in exploring novel derivatives of benzoic acid due to their well-documented pharmacological activity. For example, modifications at the 3-position of benzoic acid have led to the discovery of several drugs with therapeutic effects ranging from pain relief to antiviral applications. The nitro group at this position is known to enhance binding affinity and metabolic stability, making it a desirable feature for drug candidates.

Furthermore, the structural complexity of 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid suggests potential applications beyond traditional pharmaceuticals. Researchers have explored its use as an intermediate in organic synthesis, particularly in the preparation of more complex heterocyclic compounds. The ability to functionalize both the ester and amino groups allows for diverse chemical transformations, making this compound a versatile tool in synthetic chemistry.

In conclusion, 4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzoic acid (CAS No. 2680704-29-2) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it an attractive molecule for drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.